Cas no 22624-54-0 (Diethyl 2,2'-(1,3-Dithietane-2,4-diylidene)bis(cyanoacetate))

• Product Name: Diethyl 2,2'-(1,3-Dithietane-2,4-diylidene)bis(cyanoacetate)
• CAS No: 22624-54-0
• MF: C₁₂H₁₀N₂O₄S₂
• MW: 310.348800182343
• CID: 250983
• PubChem ID: 24862340
• Update Time: 2025-10-25

Diethyl 2,2'-(1,3-Dithietane-2,4-diylidene)bis(cyanoacetate) Chemical and Physical Properties

Names and Identifiers

• DIETHYL 2,2'-(1,3-DITHIETANE-2,4-DIYLIDENE)BIS(CYANOACETATE)
• Diethyl 2,2′-(1,3-dithietane-2,4-diylidene)bis(cyanoacetate)
• diethyl (2E,2'E)-2,2'-(1,3-dithietane-2,4-diylidene)bis(cyanoethanoate)
• Diethyl 2,2-(1,3-dithietane-2,4-diylidene)bis(cyanoacetate)
• 1,3-Dithietane-D2,a:4,a'-diacetic acid, a,a'-dicyano-, diethyl ester (8CI)
• 1,3-Dithietane, acetic acid deriv.
• Diethyl 2,2'-(1,3-dithietane-2,4-diylidene)bis(cyanoacetate) 98%
• AKOS015913452
• starbld0005759
• SR-01000641649-1
• AKOS004903247
• CCG-52411
• ethyl 2-cyano-2-[4-(1-cyano-2-ethoxy-2-oxoethylidene)-1, 3-dithietan-2-ylidene]acetate
• J-014785
• Diethyl 2,2'-(1,3-dithietane-2,4-diylidene)(2E,2'E)-bis(2-cyanoacetate)
• Diethyl (2E,2'E)-2,2'-(1,3-dithietane-2,4-diylidene)bis(cyanoacetate)
• ethyl 2-cyano-2-[4-(1-cyano-2-ethoxy-2-oxoethylidene)-1,3-dithietan-2-ylidene]acetate
• HMS1661P17
• 22624-54-0
• FT-0624820
• Diethyl 2,2'-(1,3-dithietane-2,4-diylidene)bis(cyanoacetate), 98%
• DTXSID20384339
• 2,2'-(1,3-Dithietane-2,4-diylidene)bis[2-cyano-acetic Acid; a,a'-Dicyano-1,3-dithietane-?2,a:4,a'-diacetic Acid; 1,3-Dithietane, acetic acid deriv
• DB-230208
• Diethyl 2,2'-(1,3-Dithietane-2,4-diylidene)bis(cyanoacetate)

• MDL： MFCD00205376
• Inchi： 1S/C12H10N2O4S2/c1-3-17-9(15)7(5-13)11-19-12(20-11)8(6-14)10(16)18-4-2/h3-4H2,1-2H3/b11-7-,12-8+
• InChI Key： SLORFIRBIOJAPR-NTLHZVPKSA-N
• SMILES： S1/C(=C(\C#N)/C(=O)OCC)/S/C/1=C(\C#N)/C(=O)OCC

Computed Properties

• Exact Mass: 310.00819915g/mol
• Monoisotopic Mass: 310.00819915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 165-168 °C (lit.)
• Solubility: Not determined

Diethyl 2,2'-(1,3-Dithietane-2,4-diylidene)bis(cyanoacetate) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

Additional information on Diethyl 2,2'-(1,3-Dithietane-2,4-diylidene)bis(cyanoacetate)

Diethyl 2,2'-(1,3-Dithietane-2,4-diylidene)bis(cyanoacetate): A Comprehensive Overview

Diethyl 2,2'-(1,3-Dithietane-2,4-diylidene)bis(cyanoacetate) is a compound with the CAS number 22624-54-0. This compound has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications in various chemical processes. The molecule consists of a dithietane core, which is a five-membered ring containing two sulfur atoms and three carbons. This structure is further substituted with cyanoacetate groups at specific positions, making it a versatile compound for both academic research and industrial applications.

The dithietane framework in this compound plays a crucial role in its chemical reactivity and stability. Recent studies have highlighted the ability of dithietanes to act as precursors for the synthesis of various sulfur-containing compounds. For instance, researchers have explored the use of dithietane derivatives in the preparation of thiol-ene polymers, which are known for their excellent mechanical properties and biocompatibility. The presence of cyanoacetate groups in this compound further enhances its versatility by introducing additional functional groups that can participate in various chemical transformations.

One of the most notable aspects of Diethyl 2,2'-(1,3-Dithietane-2,4-diylidene)bis(cyanoacetate) is its potential as an intermediate in organic synthesis. The molecule's structure allows for a wide range of reactions, including nucleophilic substitutions and additions. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, making it more accessible for large-scale production. For example, the use of transition metal catalysts has significantly improved the yield and purity of this compound in laboratory settings.

The cyanoacetate groups in this compound are particularly valuable due to their ability to undergo various transformations under different reaction conditions. For instance, these groups can be converted into carboxylic acids or esters through hydrolysis or other functional group interconversions. This makes the compound an ideal starting material for the synthesis of more complex molecules with diverse functionalities.

In terms of applications, Diethyl 2,2'-(1,3-Dithietane-2,4-diylidene)bis(cyanoacetate) has shown promise in the field of materials science. Its sulfur-containing structure makes it suitable for the development of novel materials with unique electronic and mechanical properties. Additionally, recent research has explored its potential as a precursor for the synthesis of biodegradable polymers, which are increasingly sought after in environmentally friendly industries.

From an environmental perspective, the synthesis and application of this compound align with current trends toward sustainable chemistry. The use of renewable feedstocks and energy-efficient reaction conditions have been emphasized in recent studies involving this compound. For example, researchers have developed green chemistry approaches to synthesize Diethyl 2,2'-(1,3-Dithietane-2,4-diylidene)bis(cyanoacetate) using bio-based starting materials and catalytic systems that minimize waste generation.

In conclusion,Diethyl 2,2'-(1,3-Dithietane-2